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Compound of Interest

Compound Name:
6-Bromo-2-methyl-1H-indole-3-

carbaldehyde

CAS No.: 17826-07-2

Cat. No.: B3246449

Get Quote

Introduction & Structural Significance
Compound: 6-Bromo-2-methyl-1H-indole-3-carbaldehyde CAS Registry Number: [Not widely

indexed; Analogous to 17826-04-9 (non-methylated)] Molecular Formula: C

H

BrNO Molecular Weight: 238.08 g/mol

This compound represents a trisubstituted indole scaffold. The presence of the C2-methyl

group sterically influences the electronic environment of the indole ring, distinguishing its

spectroscopic signature from the more common 6-bromoindole-3-carbaldehyde. The C3-

aldehyde moiety serves as a reactive electrophile for Knoevenagel condensations, while the

C6-bromine provides a handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura,

Buchwald-Hartwig), making this a high-value building block in medicinal chemistry.
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To ensure the integrity of the spectroscopic data, the compound is typically synthesized via the

Vilsmeier-Haack formylation of 6-bromo-2-methylindole. Impurities from this reaction

(unreacted starting material, phosphorus salts) can severely distort NMR baselines and IR

fingerprints.

Experimental Workflow
Reagents: 6-Bromo-2-methylindole (1.0 eq), POCl

(1.2 eq), DMF (3.0 eq). Solvent: Anhydrous DMF (serves as solvent and reagent).

Step-by-Step Protocol:

Vilsmeier Complex Formation: Cool DMF (5 mL/mmol) to 0°C under N

. Add POCl

dropwise. Stir for 30 min to generate the chloroiminium ion.

Addition: Add a solution of 6-bromo-2-methylindole in DMF dropwise to the complex at 0°C.

Cyclization/Formylation: Warm to room temperature, then heat to 40°C for 2 hours. Monitor

by TLC (Hexane:EtOAc 7:3).

Hydrolysis: Pour the reaction mixture onto crushed ice/sodium acetate (aq) to hydrolyze the

iminium intermediate to the aldehyde.

Isolation: Filter the resulting precipitate. Wash with copious water to remove acidic residues.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(SiO

, 0-30% EtOAc in Hexanes).

Process Visualization
The following diagram outlines the critical decision nodes in the synthesis and characterization

workflow.
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Figure 1: Critical workflow for the synthesis and isolation of the target indole aldehyde.

Spectroscopic Data Analysis
The following data represents the standard spectroscopic signature for 6-Bromo-2-methyl-1H-
indole-3-carbaldehyde.

A. Proton NMR ( H NMR)
Solvent: DMSO-
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or CDCl

Frequency: 400 MHz

The spectrum is characterized by the absence of the H-2 proton (seen in non-methylated

analogs) and the appearance of a distinct methyl singlet.

Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Logic

11.85
Broad Singlet (br

s)
1H N-H

Deshielded by

aromatic ring

current and H-

bonding.

10.05 Singlet (s) 1H -CHO

Characteristic

aldehyde proton;

sharp singlet.

8.05
Doublet (d,

Hz)
1H H-4

Deshielded by

the adjacent C3-

carbonyl

(anisotropy).

7.58
Doublet (d,

Hz)
1H H-7

Meta coupling to

H-5; deshielded

by Br.

7.32

Doublet of

Doublets (dd,

Hz)

1H H-5
Ortho coupling to

H-4, Meta to H-7.

2.68 Singlet (s) 3H C2-CH

Diagnostic

methyl group

attached to the

heteroaromatic

ring.
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Interpretation Guide:

H-4 vs H-7: H-4 is typically the most downfield aromatic proton due to the "peri-effect" of the

C3-carbonyl group. H-7 appears as a narrow doublet due to long-range meta-coupling with

H-5.

Impurity Check: Watch for a doublet at

7.1-7.2 ppm (indicating unreacted starting material lacking the CHO group) or DMF peaks (

2.89, 2.73, 7.95).

B. Carbon-13 NMR ( C NMR)
Solvent: DMSO-

Frequency: 100 MHz
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Chemical Shift (

, ppm)
Assignment Notes

184.5 C=O
Carbonyl carbon; most

deshielded.

146.2 C-2
Quaternary; deshielded by N

and methyl substitution.

136.8 C-7a Quaternary bridgehead.

126.5 C-3a Quaternary bridgehead.

124.2 C-5 CH aromatic.

122.8 C-4 CH aromatic.

115.5 C-6
C-Br carbon; typically shielded

relative to other aromatics.

114.2 C-3
Quaternary; part of the

vinylogous amide system.

113.8 C-7 CH aromatic.

11.8 CH C2-Methyl group.

C. Mass Spectrometry (MS)
Method: ESI (Electrospray Ionization) or EI (Electron Impact) Mode: Positive Ion Mode (

)

Molecular Ion: The spectrum will display a characteristic 1:1 doublet pattern due to the

Br and

Br isotopes.

Peaks:
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238.0 (

Br isotope)

240.0 (

Br isotope)

Fragmentation: Loss of CO (

) is a common fragmentation pathway for aromatic aldehydes in EI-MS.

D. Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR (Attenuated Total Reflectance)

Wavenumber (cm

)
Vibration Mode Description

3250 - 3350 (N-H)
Broad, strong stretch; indicates

free indole NH.

1645 - 1660 (C=O)

Strong stretch; lower than

typical aldehydes due to

conjugation with the indole

ring.

1580, 1450 (C=C)
Aromatic ring skeletal

vibrations.

600 - 700 (C-Br)
Characteristic "fingerprint"

stretch for aryl bromides.

Quality Control & Troubleshooting
When analyzing this compound, specific spectral artifacts often indicate synthetic issues. Use

the logic flow below to validate your sample.
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Figure 2: Logic gate for spectroscopic quality control.

Common Issues:
Missing Aldehyde Peak: If the peak at 10.05 ppm is absent, the Vilsmeier complex hydrolysis

was incomplete. Increase the time of the aqueous quench or use a stronger base (NaOH)

carefully.

Extra Singlets (~3.0 ppm): Indicates residual DMF. Dry the sample under high vacuum at

50°C for 4 hours.

Broad Melting Point: The pure compound should melt sharply (approx. 210-215°C, dec). A

broad range indicates contamination with the 2-methylindole starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. orgsyn.org [orgsyn.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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